![molecular formula C10H11F3O3 B1603473 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol CAS No. 468074-91-1](/img/structure/B1603473.png)
1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol
Overview
Description
“1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol” is a chemical compound with the empirical formula C9H9F3O3 . It is a solid substance .
Molecular Structure Analysis
The molecular weight of “1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol” is 222.16 . The SMILES string representation is FC(F)(F)OC(C=C1)=CC(CO)=C1OC , and the InChI string is 1S/C9H9F3O3/c1-14-8-3-2-7(4-6(8)5-13)15-9(10,11)12/h2-4,13H,5H2,1H3 .Physical And Chemical Properties Analysis
“1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol” is a solid substance . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Intramolecular Proton Transfer Studies
This compound is utilized in the study of intramolecular proton transfer mechanisms. Researchers have synthesized related Schiff base compounds to explore their tautomeric forms and intramolecular proton transfer between different functional groups . These studies are crucial for understanding the behavior of bioactive molecules and designing drugs with specific target interactions.
Quantum Chemistry and Molecular Geometry
Theoretical calculations using quantum chemistry methods are performed on this compound to investigate its optimized molecular geometry . This is essential for predicting the reactivity and interaction of the molecule with other compounds, which has implications in material science and drug design.
Non-Linear Optical Properties
The compound’s non-linear optical properties are computed to explore its potential in creating new optical materials . These materials can be used in various applications, including telecommunications, information processing, and photonics.
Synthesis of Fluorinated Bioactives
The trifluoromethoxy group present in the compound is of particular interest in the synthesis of fluorinated bioactive molecules . These molecules are increasingly used in pharmaceuticals due to their enhanced stability and bioavailability.
Reactivity and Electrophilic Attack Prediction
The molecular electrostatic potential surface of the compound is analyzed to predict reactive sites for nucleophilic and electrophilic attacks . This information is valuable for synthetic chemists who are designing reaction pathways and for pharmacologists interested in drug-receptor interactions.
Statistical Thermodynamic Functions
Statistical thermodynamic functions for the compound are calculated to understand its behavior under different temperature and pressure conditions . This data is important for process engineers and researchers working on the compound’s applications in various environmental conditions.
Coordination Chemistry
Compounds with similar structures are used in coordination chemistry to form complexes with metals . These complexes have applications ranging from catalysis to materials with specific magnetic or electronic properties.
Medicinal Chemistry
The compound’s structure is relevant in medicinal chemistry, where it can be a precursor or a fragment in the synthesis of new drugs . Its unique substituents may contribute to the pharmacokinetic properties of the resulting drug molecules.
properties
IUPAC Name |
1-[2-methoxy-5-(trifluoromethoxy)phenyl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3O3/c1-6(14)8-5-7(16-10(11,12)13)3-4-9(8)15-2/h3-6,14H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKUPMKWSJITPFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)OC(F)(F)F)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50594949 |
Source
|
| Record name | 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50594949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol | |
CAS RN |
468074-91-1 |
Source
|
| Record name | 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50594949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 468074-91-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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